2-(4-Methylphenylamino)cyclohexane-1-ol

• IUPAC Name: 2-(4-methylanilino)cyclohexan-1-ol
• InChI: InChI=1S/C13H19NO/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)15/h6-9,12-15H,2-5H2,1H3
• InChI Key: JTCBCGKEWZZVIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2CCCCC2O
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• CAS No.: 65349-53-3

Description

2-(4-Methylphenylamino)cyclohexane-1-ol is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.301. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis

• Chiral Auxiliaries in Synthesis : Cyclohexane derivatives, like 2-(4-Methylphenylamino)cyclohexane-1-ol, have been utilized as chiral auxiliaries in the synthesis of α-hydroxy acids. These compounds assist in obtaining products with high optical purities, crucial in producing enantiomerically pure pharmaceuticals and other chemicals (Basavaiah & Krishna, 1995).

Chemical Structure and Reactivity Studies

• Carbonium Ion Formation : Research on similar cyclohexane structures has contributed to understanding carbonium ion formation and stability, which are key concepts in organic chemistry and reaction mechanisms (Olah et al., 1967).
• Conformational Switching : Cyclohexane compounds have been used to study conformational switching in chemical reactions, which is significant in designing molecules with specific shapes and functionalities for applications in medicinal chemistry and material sciences (Sulsky et al., 1999).

Energy Storage and Environmental Applications

• Hydrogen Storage : Cyclohexane derivatives have been proposed for hydrogen storage in the MTH-system, which is vital for sustainable energy solutions. This research focuses on utilizing cyclohexane for seasonal storage and efficient energy use in heavy vehicles (Grünenfelder & Schucan, 1989).

Catalysis and Chemical Transformations

• Catalytic Oxidation : Cyclohexane-based compounds have been used as catalysts or substrates in oxidation reactions, showcasing their versatility in industrial and environmental chemistry applications. This includes the study of catalytic oxidation of cyclohexane with hydrogen peroxide (Ribeiro et al., 2015).

Biomedical and Pharmaceutical Research

• Synthesis of Spiro Compounds : Cyclohexane derivatives have been instrumental in synthesizing spiro compounds, which have significant potential in drug development due to their complex and useful structural properties (Bish et al., 2010).
• Mannich Base Synthesis : The synthesis of novel Mannich bases using cyclohexane derivatives underscores their role in developing new pharmaceutical agents, given the Mannich reaction's importance in medicinal chemistry (Hussein & Yousif, 2021).